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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787600

Information Not Available

An in-depth search for a compound designated as BI-1230 with molecular targets in the central
nervous system did not yield any publicly available information. Scientific databases, clinical
trial registries, and general web searches did not provide any data on a molecule with this
specific identifier.

The search results included references to "ABS-1230," a potassium channel inhibitor under
investigation for epilepsy, as well as unrelated academic course codes and other miscellaneous
uses of the number "1230." However, no specific therapeutic agent or research compound by
the name of "BI-1230" with defined CNS targets could be identified.

Due to the absence of any foundational data, it is not possible to provide the requested in-
depth technical guide, including quantitative data, experimental protocols, and signaling
pathway diagrams for BI-1230. Further investigation would be required to determine if "Bl-
1230" is an internal, pre-clinical designation not yet in the public domain, or if the identifier is
incorrect. Without any available information, the core requirements of the request cannot be
fulfilled.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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